tert-butyl 2-(3-amino-5-bromophenoxy)acetate
Overview
Description
Tert-butyl 2-(3-amino-5-bromophenoxy)acetate (TBABPA) is an organic compound that has been used in a variety of applications, including pharmaceuticals and laboratory experiments. TBABPA is a white crystalline solid, with a molecular weight of 345.17 g/mol and a melting point of 116-118°C. It is a versatile synthetic intermediate that can be used to prepare a variety of compounds with various biological activities.
Mechanism of Action
Tert-butyl 2-(3-amino-5-bromophenoxy)acetate acts as a nucleophilic reagent and is capable of reacting with a variety of electrophiles, such as aldehydes and ketones. The reaction of tert-butyl 2-(3-amino-5-bromophenoxy)acetate with aldehydes or ketones produces a tert-butyloxycarbonyl (BOC) group, which can then be used to form a variety of compounds with different biological activities.
Biochemical and Physiological Effects
tert-butyl 2-(3-amino-5-bromophenoxy)acetate has been shown to have a variety of biochemical and physiological effects. It has been found to have antifungal, antiviral, and antibacterial properties, as well as potential anti-cancer activity. Additionally, tert-butyl 2-(3-amino-5-bromophenoxy)acetate has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 2-(3-amino-5-bromophenoxy)acetate in laboratory experiments offers several advantages. It is a relatively inexpensive reagent and is readily available. Additionally, it is easy to handle and has a wide range of reactivities, making it a versatile reagent for organic synthesis. There are, however, some limitations to the use of tert-butyl 2-(3-amino-5-bromophenoxy)acetate in laboratory experiments. It is highly hygroscopic and can be difficult to store, and it can also be toxic and corrosive if not handled properly.
Future Directions
There are several potential future directions for the use of tert-butyl 2-(3-amino-5-bromophenoxy)acetate in scientific research. It could be used to synthesize novel compounds with potential therapeutic properties, such as anti-cancer agents, antiviral agents, and antibiotics. Additionally, it could be used to synthesize compounds with anti-inflammatory and antioxidant properties. Furthermore, it could be used to synthesize compounds with potential applications in drug delivery systems. Finally, it could be used to synthesize compounds with potential applications in the field of nanotechnology.
Synthesis Methods
Tert-butyl 2-(3-amino-5-bromophenoxy)acetate can be synthesized through several different methods, including the reaction of 3-aminophenol and bromoacetic acid in the presence of a tert-butyl alcohol catalyst. This reaction is conducted in a solvent such as dimethylformamide (DMF) at a temperature of 80-85°C. The reaction is complete after 5-6 hours, and the product is isolated by filtration and recrystallization.
Scientific Research Applications
Tert-butyl 2-(3-amino-5-bromophenoxy)acetate has been used in a variety of scientific research applications, including the synthesis of biologically active compounds, such as antifungal agents, antiviral agents, and antibiotics. It has also been used in the synthesis of compounds with potential anti-cancer activity. Additionally, tert-butyl 2-(3-amino-5-bromophenoxy)acetate has been used in the synthesis of compounds with antifungal, antiviral, and antibacterial properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(3-amino-5-bromophenoxy)acetate involves the reaction of tert-butyl 2-(3-bromophenoxy)acetate with ammonia followed by bromination and reduction.", "Starting Materials": [ "tert-butyl 2-(3-bromophenoxy)acetate", "ammonia", "bromine", "sodium borohydride", "acetic acid", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-(3-bromophenoxy)acetate in diethyl ether.", "Step 2: Add ammonia to the solution and stir for several hours at room temperature.", "Step 3: Add bromine dropwise to the reaction mixture and stir for several hours at room temperature.", "Step 4: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 5: Add acetic acid to the reaction mixture to quench the excess sodium borohydride.", "Step 6: Extract the product with diethyl ether and dry over anhydrous magnesium sulfate.", "Step 7: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
2352655-66-2 |
Product Name |
tert-butyl 2-(3-amino-5-bromophenoxy)acetate |
Molecular Formula |
C12H16BrNO3 |
Molecular Weight |
302.2 |
Purity |
95 |
Origin of Product |
United States |
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